Cas no 136896-92-9 (6-Vinylnaphthalen-2-ol)

6-Vinylnaphthalen-2-ol Properties

Names and Identifiers

• 6-Vinylnaphthalen-2-ol
• 6-ethenylnaphthalen-2-ol
• 6-Vinyl-2-Naphthol
• 2-Hydroxy-6-vinylnaphthalene
• 6-hydroxy-2-vinylnaphthalene
• XVZWMPLMWUJTCE-UHFFFAOYSA-N
• AS04536
• FCH2052138
• AK142584
• AX8282402
• 136896-92-9
• AKOS022175092
• AS-58691
• C72481
• 2-Naphthalenol, 6-ethenyl-
• DTXSID30630915
• SCHEMBL92275
• MFCD24387358
• DA-11327
• A847472
• 6-vinyl-2-naphthol
• 6-Ethenylnaphthalen-2-ol
• +Expand

• MDL： MFCD24387358
• InChIKey： XVZWMPLMWUJTCE-UHFFFAOYSA-N
• Inchi： 1S/C12H10O/c1-2-9-3-4-11-8-12(13)6-5-10(11)7-9/h2-8,13H,1H2
• SMILES： O([H])C1C([H])=C([H])C2C([H])=C(C([H])=C([H])[H])C([H])=C([H])C=2C=1[H]

Computed Properties

• Exact Mass: 170.0732
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.073164938g/mol
• Heavy Atom Count: 13
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23
• Boiling Point: 337.6±11.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 164.1±11.1 °C
• Solubility: Almost insoluble (0.034 g/l) (25 º C),
• Density: 1.150±0.06 g/cm3 (20 ºC 760 Torr),